Cas no 90390-30-0 (N-(3,5-difluorobenzyl)propan-1-amine)

N-(3,5-difluorobenzyl)propan-1-amine structure
90390-30-0 structure
Product Name:N-(3,5-difluorobenzyl)propan-1-amine
CAS No:90390-30-0
MF:C10H13F2N
MW:185.21372961998
CID:1951703
PubChem ID:457613
Update Time:2025-04-21

N-(3,5-difluorobenzyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • N-(3,5-difluorobenzyl)propan-1-amine
    • Benzenemethanamine, 3,5-difluoro-N-propyl-
    • DTXSID00238149
    • N-[(3,5-difluorophenyl)methyl]propan-1-amine
    • 90390-30-0
    • CHEMBL1182985
    • Inchi: 1S/C10H13F2N/c1-2-3-13-7-8-4-9(11)6-10(12)5-8/h4-6,13H,2-3,7H2,1H3
    • InChI Key: SOOBCOHBHTWLOZ-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=C(C=1)CNCCC)F

Computed Properties

  • Exact Mass: 185.101606
  • Monoisotopic Mass: 185.101606
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.073
  • Boiling Point: 205.4°C at 760 mmHg
  • Flash Point: 78°C
  • Refractive Index: 1.475
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